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Compound of Interest

Compound Name: CL-55

Cat. No.: B606712 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling potent chemical agents. This guide provides

immediate safety, logistical, and disposal information for handling products containing 5-chloro-

2-methyl-4-isothiazolin-3-one, a common isothiazolinone-based biocide, which may be

colloquially referenced by product names such as 'CL-55'.

Chemical Identification and Hazards
The active component, 5-chloro-2-methyl-4-isothiazolin-3-one (CAS No. 26172-55-4), in

combination with 2-methyl-4-isothiazolin-3-one (CAS No. 2682-20-4), presents several hazards

that necessitate stringent safety measures.[1] These compounds are typically found in aqueous

solutions with other salts like magnesium nitrate and magnesium chloride.

Hazard Summary Table

Hazard Statement GHS Classification

Causes severe skin burns and eye damage.[1] Skin Corrosion/Irritation, Eye Damage

May cause an allergic skin reaction.[1] Skin Sensitization

Harmful if swallowed, in contact with skin, or if

inhaled.[1]
Acute Toxicity (Oral, Dermal, Inhalation)

Harmful to aquatic life.[1] Hazardous to the Aquatic Environment
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Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical to mitigate exposure risks. The following table

summarizes the recommended PPE for handling isothiazolinone-based solutions.

Recommended Personal Protective Equipment (PPE)

Body Area Recommended Protection

Eyes/Face
Chemical splash goggles and a face shield are

required to protect against splashes.

Skin/Hands

Chemical-resistant gloves (e.g., neoprene, butyl

rubber, or barrier laminate) should be worn.

Protective clothing, including a chemical-

resistant apron and boots, is also necessary.

Respiratory

If ventilation is inadequate or if mist or vapor is

generated, a NIOSH-approved respirator with

an organic vapor cartridge and a particulate pre-

filter is required.[1]

Experimental Workflow and Handling Protocols
Adherence to a strict experimental workflow is essential for minimizing risks. The following

diagram illustrates the key decision points for ensuring safety during the handling process.
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Review Safety Data Sheet (SDS)

Assess Engineering Controls (Fume Hood, Ventilation)

Select and Don Appropriate PPE

Prepare Work Area and Spill Kit

Handle Chemical

Decontaminate Work Area

Properly Dispose of Waste

Remove and Inspect PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Figure 1. A stepwise workflow for the safe handling of isothiazolinone-based biocides.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b606712?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid and Emergency Procedures
Immediate response is critical in the event of an exposure.

First Aid Measures

Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air and keep them at

rest in a comfortable breathing position. Seek

immediate medical attention.[1]

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes while removing

contaminated clothing. Seek immediate medical

attention. Wash clothing before reuse.[1]

Eye Contact

Immediately rinse the eyes cautiously with water

for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing and

seek immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill and Disposal Plan
Proper containment and disposal are crucial to prevent environmental contamination and

further exposure.

Spill Response

In the event of a spill, evacuate the area and ensure adequate ventilation. Wearing the

appropriate PPE, contain the spill with an inert absorbent material (e.g., sand, earth,

vermiculite). Collect the absorbed material into a suitable, labeled container for disposal.

Disposal
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Pesticide wastes are considered acutely hazardous.[1] Dispose of the chemical and any

contaminated materials in accordance with all applicable local, regional, national, and

international regulations.[1] Do not allow the substance to enter drains or watercourses. Non-

refillable containers must be triple-rinsed and disposed of in a sanitary landfill or by other

approved procedures.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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